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Compound of Interest

Compound Name: d-Alanyl-l-histidine

Cat. No.: B12844499

Get Quote

Executive Summary
d-Alanyl-l-histidine is a synthetic dipeptide stereoisomer utilized primarily in biochemical

research to probe enzymatic specificity, peptide stability, and structure-activity relationships

(SAR). Unlike its naturally occurring analog Carnosine (

-alanyl-l-histidine), which is abundant in skeletal muscle and brain tissue, d-Alanyl-l-histidine
incorporates an

-amino acid (d-Alanine) in a non-natural stereoconfiguration relative to mammalian enzymes.

This structural deviation confers unique biological properties:

Proteolytic Resistance: High stability against serum carnosinases (CN1) and general

cytosolic peptidases.

Stereoselective Probing: Acts as a negative control or competitive probe for histidine

dipeptide transport (PEPT1/PEPT2) and metabolism.

Supramolecular Assembly: Serves as a chiral monomer in the synthesis of helical polymers

for immunotherapeutic applications.
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Chemical Identity & Structural Distinctness
To understand the biological function, one must first distinguish d-Alanyl-l-histidine from its

biological counterparts.

Structural Comparison
Feature Carnosine (Natural)

d-Alanyl-l-histidine
(Synthetic/Probe)

l-Alanyl-l-histidine
(Isomer)

N-Terminal Residue -Alanine (achiral,

flexible)
d-Alanine (chiral, rigid)

l-Alanine (chiral,

natural)

C-Terminal Residue l-Histidine l-Histidine l-Histidine

Peptide Bond -peptide bond -peptide bond -peptide bond

Enzymatic Fate
Rapidly hydrolyzed by

CN1
Resistant to CN1

Hydrolyzed by

cytosolic peptidases

Physiological Role

pH Buffer, Antioxidant,

Ca

sensitizer

Pharmacological

Probe

Metabolic

intermediate

Physicochemical Properties[2][3]
Metal Chelation: Like Carnosine, d-Alanyl-l-histidine retains the imidazole ring of histidine,

allowing it to chelate divalent metal ions (

,

). However, the spatial orientation of the N-terminal amino group in the D-configuration alters
the stability constants of these complexes compared to the

-alanyl scaffold.

pKa Values: The imidazole pKa remains near physiological pH (~6.8–7.0), preserving its

potential as a proton buffer in closed experimental systems.
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Biological & Pharmacological Functions[1][4]
Enzymatic Stability (The "Stealth" Function)
The primary utility of d-Alanyl-l-histidine in drug development is its resistance to hydrolysis.

Mechanism: Human Carnosinase-1 (CN1) is highly specific for the L-configuration of

histidine and the

-position of the amino group. The substitution of

-alanine with d-alanine creates steric hindrance that prevents the catalytic triad of CN1 from
effectively attacking the peptide bond.

Application: It is used to distinguish between specific carnosinase activity and nonspecific

proteolytic activity in tissue homogenates.

Antioxidant and Scavenging Activity
While less studied in vivo than Carnosine, the imidazole moiety in d-Alanyl-l-histidine confers

intrinsic antioxidant capabilities:

Reactive Carbonyl Species (RCS) Sequestration: The free amino group and the imidazole

ring can react with unsaturated aldehydes (e.g., acrolein, HNE). The D-configuration may

alter the reaction kinetics but does not abolish the chemical reactivity.

Hydroxyl Radical Scavenging: The imidazole ring acts as an electron donor to neutralize free

radicals.

Cardiovascular Effects (Historical Context)
Early pharmacological studies (Hunt & du Vigneaud, 1938) compared d-Alanyl-l-histidine to

Carnosine regarding depressor effects (blood pressure reduction).

Finding: d-Alanyl-l-histidine exhibited significantly reduced or negligible depressor activity

compared to Carnosine.

Implication: This suggests that the specific receptor or signaling mechanism responsible for

Carnosine's vasoactive properties (likely histamine-related or nitric oxide-mediated) requires
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the flexible

-alanine spacer or specific L-stereochemistry at the N-terminus.

Immunotherapy and Polymer Chemistry
Recent applications utilize d-Alanyl-l-histidine as a precursor for isocyano-peptides.

Helical Induction: When polymerized, the D-Ala-L-His motif induces a specific right-handed

helical screw sense in the polymer backbone.

"Nanoworms": These helical polymers mimic the size and shape of pathogens, allowing them

to engage the immune system (e.g., T-cell activation) more effectively than random coils.

Visualization: Enzymatic Selectivity Pathways
The following diagram illustrates the differential processing of Carnosine versus d-Alanyl-l-
histidine by serum Carnosinase (CN1).
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(Metabolic Stability)

 No Reaction 

Click to download full resolution via product page

Figure 1: Differential enzymatic processing. CN1 rapidly hydrolyzes Carnosine but fails to

cleave d-Alanyl-l-histidine due to stereochemical incompatibility.

Experimental Protocols
Protocol A: Differential Hydrolysis Assay (Carnosinase
Specificity)
Objective: To verify the presence of specific Carnosinase activity in a biological sample using d-
Alanyl-l-histidine as a negative control.
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Reagent Preparation:

Substrate A: 10 mM L-Carnosine in 50 mM Tris-HCl (pH 7.5).

Substrate B: 10 mM d-Alanyl-l-histidine in 50 mM Tris-HCl (pH 7.5).

Enzyme Source: Human serum or recombinant CN1.

Incubation:

Mix 100 µL of Enzyme Source with 100 µL of Substrate A or B.

Incubate at 37°C for 30 minutes.

Termination:

Add 200 µL of 1% Trichloroacetic acid (TCA) to precipitate proteins.

Centrifuge at 10,000 x g for 5 minutes.

Analysis (HPLC):

Column: C18 Reverse Phase.

Mobile Phase: PBS / Acetonitrile gradient with OPA (o-phthalaldehyde) derivatization for

fluorescence detection of free Histidine.

Validation Criteria:

Positive Result: Significant free Histidine peak in Substrate A samples.

Negative Control: Negligible free Histidine in Substrate B samples. (If Histidine appears,

non-specific proteases are present).

Protocol B: Synthesis of d-Alanyl-l-histidine (Solid
Phase)
Objective: To synthesize high-purity peptide for research use.
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Resin Loading: Use 2-Chlorotrityl chloride resin loaded with Fmoc-L-Histidine(Trt)-OH.

Deprotection: Remove Fmoc group using 20% Piperidine in DMF (2 x 10 min).

Coupling:

Activate Fmoc-D-Alanine-OH (3 eq) with HBTU/HOBt (3 eq) and DIPEA (6 eq).

Add to resin and shake for 1 hour at room temperature.

Cleavage:

Wash resin with DCM.

Cleave peptide using TFA:TIS:H2O (95:2.5:2.5) for 2 hours.

Purification: Precipitate in cold diethyl ether and purify via preparative HPLC.

Data Summary: Comparative Activity
Parameter L-Carnosine d-Alanyl-l-histidine Reference

CN1 Hydrolysis Rate 100% (Reference) < 1% (Resistant) [1]

Vasodepressor

Activity
High Negligible [2]

Ca

Sensitization
Moderate Weak [3]

Polymer Helicity N/A (Monomer)
Induces Right-Handed

Helix
[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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